Cas no 86866-14-0 (3,4-Dichlorobenzoic anhydride)

• Product Name: 3,4-Dichlorobenzoic anhydride
• CAS No: 86866-14-0
• MF: C₁₄H₆Cl₄O₃
• MW: 364.007640361786
• MDL: MFCD09757545
• CID: 720065
• PubChem ID: 599619
• Update Time: 2025-04-19

3,4-Dichlorobenzoic anhydride Chemical and Physical Properties

Names and Identifiers

• 3,4-Dichlorobenzoic anhydride
• (3,4-dichlorobenzoyl) 3,4-dichlorobenzoate
• Benzoic acid,3,4-dichloro-, anhydride with 3,4-dichlorobenzoic acid
• SCHEMBL5650758
• DTXSID70344802
• 3,4-Dichlorobenzoicanhydride
• AKOS016005113
• AC-7058
• A852320
• JKRVKAAJSJWYFT-UHFFFAOYSA-N
• AS-31243
• 86866-14-0
• 3,4-Dichlorophenyl anhydride #
• DTXCID40295877

• MDL： MFCD09757545
• Inchi： 1S/C14H6Cl4O3/c15-9-3-1-7(5-11(9)17)13(19)21-14(20)8-2-4-10(16)12(18)6-8/h1-6H
• InChI Key： JKRVKAAJSJWYFT-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C(=O)OC(C2C=CC(=C(C=2)Cl)Cl)=O)=C1)Cl

Computed Properties

• Exact Mass: 361.90700
• Monoisotopic Mass: 361.907105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.551
• Melting Point: 148-150 ºC
• Boiling Point: 499°C at 760 mmHg
• Flash Point: 202.4°C
• Refractive Index: 1.621
• PSA: 43.37000
• LogP: 5.29740
• Sensitiveness: Moisture Sensitive

3,4-Dichlorobenzoic anhydride Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls